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Compound of Interest

Compound Name: 3,7-Dichlorocinnoline
CAS No.: 817209-49-7
Cat. No.: B13129858
Get Quote
. J

Technical Profile: 3,7-Dichlorocinnoline
Chemical Identity & Structural Logic

3,7-Dichlorocinnoline is a diazanaphthalene scaffold characterized by a 1,2-nitrogen
placement within the bicyclic core. Unlike its quinoline (1-nitrogen) or quinoxaline (1,4-nitrogen)
analogues, the cinnoline core possesses a unique electronic signature due to the N=N bond,
which imparts distinct dipole moments and hydrogen-bonding capabilities.
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Property Data / Descriptor

IUPAC Name 3,7-Dichlorocinnoline

CAS Registry Number 817209-49-7

Molecular Formula CsHaCl2N2

Molecular Weight 199.04 g/mol

SMILES Clclccc2ce(cl)ec(Chnn2

Predicted LogP ~3.2 (Lipophilic)

Solubility Soluble in DMSO, DCM, CHCIs; Poor water
solubility

Appearance Off-white to pale yellow crystalline solid

Structural Reactivity Analysis
The molecule features two chlorine substituents with disparate electronic environments:
e C3-Chlorine: Adjacent to the diaza-linkage. This position is electronically activated, making it

highly susceptible to palladium-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig) and
nucleophilic aromatic substitution (SNAr) under forcing conditions.

e C7-Chlorine: Located on the benzenoid ring. This position behaves similarly to a standard
aryl chloride, requiring more active catalytic systems (e.g., bulky phosphine ligands) for
functionalization.

Synthesis Protocols

The synthesis of 3,7-dichlorocinnoline is rarely achieved via direct chlorination of the parent
heterocycle. Instead, a de novo ring construction strategy is preferred to ensure regiochemical

purity.

Route A: The Modified Richter/Widman-Stoermer
Cyclization
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This route builds the cinnoline core from an aniline precursor, followed by functional group
manipulation.

Step 1. Synthesis of 7-Chlorocinnolin-3-ol

The formation of the diaza-ring is achieved by diazotization of an appropriately substituted
amino-styrene or amino-alkyne derivative. A robust pathway involves the cyclization of 2-
amino-4-chlorophenylacetic acid derivatives or related diazonium intermediates.

e Precursor: 2-Amino-4-chlorobenzaldehyde or 2-amino-4-chloroacetophenone (modified).
o Reagents: NaNO: (sodium nitrite), HCI, followed by thermal cyclization.

e Mechanism: The diazonium salt attacks the electron-rich alkene or enolizable ketone
pendant arm to close the pyridazine ring.

Step 2: Deoxychlorination (The Key Transformation)

Conversion of the C3-hydroxyl group (tautomeric with the amide) to the chloride.
» Reagents: Phosphorus oxychloride (POCIs), catalytic N,N-Dimethylaniline.
o Conditions: Reflux (105°C) for 2-4 hours.
» Protocol:
o Charge a round-bottom flask with 7-chlorocinnolin-3-ol (1.0 eq).
o Add POCIs (5.0 eq) cautiously.
o Add N,N-Dimethylaniline (0.1 eq) as a base catalyst.
o Reflux under N2 atmosphere until TLC indicates consumption of starting material.

o Quench: Pour the reaction mixture slowly onto crushed ice/ammonia solution
(exothermic!).

o Extraction: Extract with Dichloromethane (DCM), dry over MgSQa4, and concentrate.
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o Purification: Silica gel chromatography (Hexane/EtOAc gradient).

Reactivity & Functionalization Map

The utility of 3,7-dichlorocinnoline lies in its ability to undergo orthogonal functionalization.
The C3 position reacts preferentially due to the electron-withdrawing nature of the adjacent
nitrogen atoms.

Reaction Pathway Diagram

The following Graphviz diagram illustrates the divergent reactivity pathways for 3,7-
dichlorocinnoline.
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Reactivity Logic
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Figure 1: Divergent reactivity map showing the kinetic preference for C3 functionalization over
C7.

Experimental Logic for Regioselectivity[2][3]

o C3-Selectivity: The C3 carbon is electron-deficient (tt-deficient) because it is part of the C=N
bond. Oxidative addition of Pd(0) occurs faster at this site.

o C7-Selectivity: The C7 carbon is on the benzenoid ring and is less influenced by the nitrogen
atoms. Functionalizing C7 usually requires the C3 position to be either already substituted or
protected, or the use of highly active catalytic systems (e.g., Pd-PEPPSI, Buchwald
precatalysts) that can activate deactivated aryl chlorides.
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Applications in Drug Discovery

The 3,7-dichlorocinnoline scaffold is a bioisostere for quinoline and quinazoline cores, often

used to tune physicochemical properties (solubility, pKa) in kinase inhibitors.

Bioisosterism: Replacing a quinoline CH with a Nitrogen (cinnoline) lowers the logP and
increases the polar surface area (PSA), potentially improving metabolic stability and
reducing hERG liability.

Case Study (Inferred): Analogues of 3,7-dichlorocinnoline have been investigated as
inhibitors of PDE10A (phosphodiesterase) and c-Met kinase, where the nitrogen atoms
participate in critical hydrogen bonding interactions with the kinase hinge region.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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